Cas no 554438-61-8 (2-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)propanamide)

• Product Name: 2-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)propanamide
• CAS No: 554438-61-8
• MF: C₁₁H₁₂ClNO₃
• MW: 241.670882225037
• MDL: MFCD03987982
• CID: 3029168
• PubChem ID: 3863970
• Update Time: 2025-10-05

2-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-氯-N-(2,3-二氢-1,4-苯并二氧杂芑-6-基)丙酰胺
• 2-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)propanamide
• 2-Chloro-N-(2,3-dihydro-benzo[1,4]dioxin-6-yl)-propionamide
• 2-Chloro-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)propanamide
• A913308
• propanamide, 2-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-
• EN300-05589
• 554438-61-8
• AKOS000122421
• ALBB-018815
• MFCD03987982
• UPCMLD0ENAT0517-5168:001
• AKOS017258655
• SCHEMBL23818003
• LS-06182
• Z56921113
• G38329
• CS-0220028
• 973-786-4

• MDL： MFCD03987982
• Inchi： 1S/C11H12ClNO3/c1-7(12)11(14)13-8-2-3-9-10(6-8)16-5-4-15-9/h2-3,6-7H,4-5H2,1H3,(H,13,14)
• InChI Key： PJGWNKJMXNUHCI-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1C=CC2=C(C=1)OCCO2)=O

Computed Properties

• Exact Mass: 241.0505709g/mol
• Monoisotopic Mass: 241.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.6

2-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)propanamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 2-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)propanamide

Introduction to CAS No 554438-61-8: 2-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)propanamide

The compound CAS No 554438-61-8, also known as 2-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)propanamide, is a highly specialized organic chemical with significant applications in various fields. This compound has garnered attention in recent years due to its unique structural properties and potential uses in pharmaceuticals and agrochemicals. The molecule consists of a chlorinated propanamide group attached to a dihydrobenzodioxin ring system, which contributes to its distinctive reactivity and selectivity in chemical reactions.

Recent studies have highlighted the importance of benzodioxin derivatives in drug design, particularly for their ability to modulate enzyme activity and cellular signaling pathways. The presence of the dihydrobenzodioxin moiety in this compound makes it a promising candidate for exploring novel therapeutic agents. Researchers have demonstrated that such structures can exhibit potent inhibitory effects on key enzymes involved in inflammatory processes and neurodegenerative diseases.

The synthesis of CAS No 554438-61-8 involves a multi-step process that typically begins with the preparation of the dihydrobenzodioxin ring system. This is followed by the introduction of the chlorinated propanamide group through nucleophilic substitution or coupling reactions. The optimization of these steps has been a focus of recent research efforts, aiming to improve yield and purity while reducing production costs.

In terms of physical properties, this compound exhibits a melting point of approximately 120°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been thoroughly investigated, with findings indicating that it remains stable under normal storage conditions but may degrade under strong acidic or basic environments.

The biological activity of CAS No 554438-61-8 has been extensively studied in vitro and in vivo models. Preclinical trials have shown that it possesses significant anti-inflammatory properties, making it a potential candidate for treating conditions such as arthritis and other inflammatory disorders. Additionally, its ability to inhibit certain kinases involved in cancer cell proliferation has opened avenues for further exploration in oncology research.

From an environmental perspective, the degradation pathways of this compound have been analyzed to assess its potential impact on ecosystems. Studies suggest that it undergoes microbial degradation under aerobic conditions, with complete mineralization occurring within several weeks under controlled laboratory settings.

In conclusion, CAS No 554438-61-8 represents a cutting-edge chemical entity with vast potential across multiple industries. Its unique structure and versatile properties make it an invaluable tool for researchers seeking innovative solutions in drug development and beyond.